Cas no 874303-95-4 (1H-Indol-3-ol,6-amino-(9CI))

1H-Indol-3-ol,6-amino-(9CI) structure
1H-Indol-3-ol,6-amino-(9CI) structure
Product Name:1H-Indol-3-ol,6-amino-(9CI)
CAS No:874303-95-4
MF:C8H8N2O
MW:148.16192150116
CID:992543
PubChem ID:45117011
Update Time:2025-04-20

1H-Indol-3-ol,6-amino-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-3-ol,6-amino-(9CI)
    • 6-Amino-1H-indol-3-ol
    • SCHEMBL5269899
    • 874303-95-4
    • Inchi: 1S/C8H8N2O/c9-5-1-2-6-7(3-5)10-4-8(6)11/h1-4,10-11H,9H2
    • InChI Key: NGOYRGRMAOWZRY-UHFFFAOYSA-N
    • SMILES: OC1=CNC2C=C(C=CC=21)N

Computed Properties

  • Exact Mass: 148.063662883g/mol
  • Monoisotopic Mass: 148.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 62Ų
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